1-Chloro-1-methylsilacyclohexane

• IUPAC Name: 1-chloro-1-methylsilinane
• InChI: InChI=1S/C6H13ClSi/c1-8(7)5-3-2-4-6-8/h2-6H2,1H3
• InChI Key: YMCHHEXSTGTRIZ-UHFFFAOYSA-N
• Canonical SMILES: C[Si]1(CCCCC1)Cl
• Molecular Formula: C6H13ClSi
• Molecular Weight: 148.70 g/mol

Description

1-Chloro-1-methylsilacyclohexane is a chemical compound with the molecular formula C6H13ClSi and a molecular weight of 148.71. It is primarily used for research and development purposes.

Molecular Structure Analysis

The molecular structure of 1-Chloro-1-methylsilacyclohexane consists of a six-membered ring containing one silicon atom, one chlorine atom, and one methyl group. The exact spatial arrangement of these atoms could not be found in the available resources.

Physical And Chemical Properties Analysis

1-Chloro-1-methylsilacyclohexane has a boiling point of 155℃ and a density of 0.95. It also has a flash point of 39℃.

Scientific Research Applications

Electronic and Geometric Structures

• The radical cation of 1-methylsilacyclohexane, a closely related compound to 1-Chloro-1-methylsilacyclohexane, has been studied for its electronic and geometric structure. It exhibits an asymmetrically distorted geometrical structure with one elongated Si-C bond (Shiotani et al., 1992).

Conformational Preferences

• Ab initio computations on 1-substituted silacyclohexanes, including 1-methylsilacyclohexane, have identified interesting stereoelectronic effects and conformational preferences, which could be relevant for 1-Chloro-1-methylsilacyclohexane (Weldon & Tschumper, 2007).

Catalysis in Hydrochlorination

• 1-Chloro-1-methylsilacyclohexane has been studied in the context of hydrochlorination of olefins, demonstrating selectivity in the presence of solid catalysts (Delaude & Laszlo, 1991).

Thermodynamic Properties and Phase Transitions

• Detailed studies on the thermodynamic properties and phase transitions of 1-Chloro-1-methylsilacyclohexane have been conducted, revealing insights into its behavior in different states (Kabo et al., 1998).

Synthesis Methods

• Research on the synthesis of disilacyclohexanes, which are structurally related to 1-Chloro-1-methylsilacyclohexane, has provided insights into new methods of synthesizing these compounds (Shimizu et al., 1999).

Conformational Diversity

• Studies on conformational diversity of related silacyclohexane compounds, like 1-chloromethyl-1-fluorosilacyclohexane, offer insights into the structural and conformational variations that might be applicable to 1-Chloro-1-methylsilacyclohexane (McFadden et al., 2020).

Chemical Reactions and Stability

• Synthesis and reaction studies of similar silacyclohexanes provide valuable information about the stability and reactivity of 1-Chloro-1-methylsilacyclohexane (Vdovin et al., 1963).

Molecular Building Blocks

• The use of disilacyclohexanes as molecular building blocks for designing compounds with unique electronic properties could extend to the study of 1-Chloro-1-methylsilacyclohexane (Tibbelin et al., 2014).

Kinetics and Mechanism of Reactions

• Research on the kinetics and mechanism of reactions involving related compounds can inform about the reactivity patterns of 1-Chloro-1-methylsilacyclohexane (Dvorko et al., 2003).

Molecular Structure Studies

• Studies on the molecular structure and conformational behavior of related silacyclohexanes contribute to understanding the potential configurations of 1-Chloro-1-methylsilacyclohexane (Phien et al., 2017).

Safety and Hazards

When handling 1-Chloro-1-methylsilacyclohexane, it’s important to avoid dust formation, breathing in mist, gas, or vapors, and contact with skin and eyes. In case of inhalation, move the victim into fresh air and give artificial respiration if necessary. If it comes into contact with skin, wash off with soap and plenty of water. In case of eye contact, rinse with pure water for at least 15 minutes. If ingested, rinse mouth with water and do not induce vomiting. Always wear personal protective equipment and ensure adequate ventilation when handling this chemical.